2-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C13H14FN3O3S/c14-11-5-1-2-6-12(11)21(19,20)16-9-4-10-17-13(18)7-3-8-15-17/h1-3,5-8,16H,4,9-10H2
• InChI Key: RCMHWNJLGLEGOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)NCCCN2C(=O)C=CC=N2
• Molecular Formula: C13H14FN3O3S
• Molecular Weight: 311.33 g/mol

Description

2-fluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide, also known as F-MPG, is a small molecule compound that has been extensively studied for its potential therapeutic applications. It is a sulfonamide derivative with a fluorine atom attached to the benzene ring.

Scientific Research Applications

Cyclooxygenase-2 Inhibition

Research on benzenesulfonamide derivatives, including compounds with fluorine substitutions, has shown their effectiveness as selective cyclooxygenase-2 (COX-2) inhibitors. These compounds have been evaluated for their potential in treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain, highlighting the importance of fluorine atoms in enhancing selectivity and potency for COX-2 inhibition over COX-1. This has led to the development of potent, highly selective, and orally active COX-2 inhibitors for clinical trials (Hashimoto et al., 2002).

Anticancer Activity

A series of novel pyridazinone derivatives bearing the benzenesulfonamide moiety has been synthesized and evaluated for anticancer activity. These compounds displayed significant activity against various human cancer cell lines, including leukemia and non-small cell lung cancer, indicating their potential as lead compounds for developing new anticancer agents (Rathish et al., 2012).

Carbonic Anhydrase Inhibition

The synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides and their evaluation for carbonic anhydrase inhibitory effects revealed that these compounds significantly inhibit human carbonic anhydrase isoforms. This indicates their potential use in treating conditions related to altered carbonic anhydrase activity, such as glaucoma, epilepsy, and altitude sickness (Gul et al., 2016).

Electrophilic Fluorination

The development of novel electrophilic fluorinating reagents based on benzenesulfonamide structures has improved the enantioselectivity in fluorination reactions. These reagents have applications in synthesizing fluorine-containing molecules, which are important in medicinal chemistry and drug development due to the unique properties that fluorine atoms confer on organic molecules (Yasui et al., 2011).

Novel Synthetic Methods

Research into the structure of N-fluoro-N-alkyl benzenesulfonamide led to the development of a novel rearrangement reaction, showcasing the versatility of benzenesulfonamides in organic synthesis. This reaction facilitates the generation of various benzenesulfonamides and aldehydes or ketones, demonstrating a broad substrate scope and mild reaction conditions (Wang et al., 2018).